Cas no 7508-22-7 ( )

• Product name: &nbsp
• CAS No: 7508-22-7
• MF: C₁₄H₁₅NO₂
• MW: 229.2744
• CID: 981289
• PubChem ID: 344523

  Chemical and Physical Properties

Names and Identifiers

• 2-(2-anilinoethoxy)phenol
• AC1L80QW
• NSC401485
• NSC-401485
• 7508-22-7
• DTXSID20322539
•  

• Inchi： InChI=1S/C14H15NO2/c16-13-8-4-5-9-14(13)17-11-10-15-12-6-2-1-3-7-12/h1-9,15-16H,10-11H2
• InChI Key： BEOFTMMODPULOA-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)NCCOC2=CC=CC=C2O

Computed Properties

• Exact Mass: 229.11035
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.5Ų
• XLogP3: 3

Experimental Properties

• PSA: 41.49
• LogP: 2.95610